methyl 6-(trifluoroacetyl)-3,4-dihydro-2H-oxazine-4-carboxylate
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Overview
Description
Methyl 6-(trifluoroacetyl)-3,4-dihydro-2H-oxazine-4-carboxylate is a useful research compound. Its molecular formula is C8H8F3NO4 and its molecular weight is 239.15. The purity is usually 95%.
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Scientific Research Applications
Synthesis of β-Amino Acids Derivatives
Methyl 6-ethoxy-5,6-dihydro-4H-1,2-oxazine-4-carboxylate, a closely related compound, has been used as a starting material for the synthesis of derivatives of β-proline, nipecotic acid, and various carboxylic acids. This process involves alkylation and acylation reactions, showcasing the versatility of oxazine derivatives as precursors for complex amino acid synthesis (Tishkov, Reissig, & Ioffe, 2002).
Chemical Synthesis and Reactions
The compound has been explored in the context of synthesizing dihydro-1,3-oxazine derivatives and related substituted uracils. This includes the preparation of 6-methyl-1,3-oxazine-2,4(3H)-dione from ethyl acetoacetate, showcasing its utility in generating substituted uracils and acylated ureas (Ahmed, Lofthouse, & Shaw, 1976).
Trifluoroacetylation Reactions
Research has been conducted on trifluoroacetylation reactions using bis(trifluoroacetamide) reagents, which could be related to the functional group interactions of methyl 6-(trifluoroacetyl)-3,4-dihydro-2H-oxazine-4-carboxylate. These studies highlight the methodology for trifluoroacetylation of amine, hydroxyl, and thiol groups under mild conditions, resulting in volatile trifluoroacetamides suitable for gas chromatographic analysis (Donike, 1973).
Applications in Muscle Relaxants
The synthesis of acrylic acid derivatives by the aminomethinylation procedure has been investigated for potential muscle relaxing activity. This involves the reaction of s-triazine with methyl acetoacetate and piperidine, leading to the formation of acrylic acid derivatives (Kreutzberger & Kreutzberger, 1980).
Mechanism of Action
Target of Action
The trifluoroacetyl group is known to be a functional group that can influence the properties of a compound . It is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group, adjusting the steric and electronic properties of a lead compound .
Mode of Action
Compounds with a trifluoroacetyl group are known to have significant electronegativity, which can influence their interactions with targets . The trifluoroacetyl group can also protect a reactive methyl group from metabolic oxidation .
Biochemical Pathways
For instance, the trifluoroacetyl group is involved in the methionine cycle, a critical biochemical pathway for the production of the essential amino acid methionine and the generation of S-adenosylmethionine, the most important cellular methyl-donor .
Pharmacokinetics
The trifluoroacetyl group can influence the pharmacokinetic properties of a compound, potentially affecting its bioavailability .
Result of Action
The trifluoroacetyl group can influence the properties of a compound, potentially affecting its biological activity .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of a compound .
Properties
IUPAC Name |
methyl 6-(2,2,2-trifluoroacetyl)-2,3-dihydro-1,4-oxazine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3NO4/c1-15-7(14)12-2-3-16-5(4-12)6(13)8(9,10)11/h4H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBJIJMFHYPWKCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCOC(=C1)C(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.